Cas no 878259-99-5 (5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 878259-99-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD08246142
• CID: 710141
• PubChem ID: 9207834
• Update Time: 2025-10-28

5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 5-CHLORO-7-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• SB39302
• F87519
• CS-0241960
• AKOS005137319
• 878259-99-5
• EN300-24224
• DTXSID70429385
• Z169916356
• BS-13405
• SCHEMBL18358018
• MFCD08246142

• MDL： MFCD08246142
• Inchi： 1S/C7H6ClN3/c1-5-2-6(8)11-7(3-5)9-4-10-11/h2-4H,1H3
• InChI Key： WQABKUWTQOZTIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=NC=NN21

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 878259-99-5) is a heterocyclic aromatic compound with a unique structure that combines a pyridine ring fused to a triazole ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule's structure is characterized by the presence of a chlorine atom at position 5 and a methyl group at position 7, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine in the development of novel therapeutic agents. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in drug design. Researchers have explored the compound's potential as an antimicrobial agent, demonstrating significant activity against various bacterial and fungal strains. These findings underscore the compound's role in combating antibiotic resistance, a pressing global health concern.

In addition to its biological applications, 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited in various catalytic reactions, including C-H activation and cross-coupling reactions. These reactions are critical in the synthesis of complex organic molecules and have applications in both academia and industry.

The synthesis of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of intermediate compounds such as chloropyridines or methyl-substituted pyridines. Advanced techniques like microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

From a structural perspective, the compound's aromaticity plays a crucial role in its stability and reactivity. The fused triazole-pyridine system exhibits unique electronic properties that make it an attractive candidate for applications in optoelectronics. Recent research has explored its potential as a building block for organic light-emitting diodes (OLEDs) and other electronic devices. The compound's ability to emit light under certain conditions makes it a valuable component in the development of next-generation displays and sensors.

The pharmacokinetic properties of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine have also been investigated extensively. Studies indicate that the compound exhibits moderate bioavailability and pharmacokinetic stability when administered orally or intravenously. These characteristics make it suitable for further exploration as a drug candidate in preclinical trials. However, additional research is required to fully understand its toxicity profile and long-term effects on biological systems.

In conclusion, 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 878259-99-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.